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Compound of Interest

Compound Name: 4-Bromo-2-fluoro-1-iodobenzene

Cat. No.: B011889

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the chemical structure, properties,
synthesis, and spectral characterization of 4-Bromo-2-fluoro-1-iodobenzene, a key
intermediate in various chemical syntheses.

Chemical Structure and Identification

4-Bromo-2-fluoro-1-iodobenzene is an aromatic organic compound with the molecular
formula CeHsBrFI1.[1][2][3] The structure consists of a benzene ring substituted with a bromine
atom at position 4, a fluorine atom at position 2, and an iodine atom at position 1.

» |IUPAC Name: 4-bromo-2-fluoro-1-iodobenzene[1]
e CAS Number: 105931-73-5[1][4]

e Synonyms: 1-Bromo-3-fluoro-4-iodobenzene, 3-Fluoro-4-iodobromobenzene, 4-bromo-2-
fluoroiodobenzene[1][4]

The structural formula is as follows:

Caption: Synthesis workflow for 4-Bromo-2-fluoro-1-iodobenzene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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